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Compound of Interest

Compound Name: 3-Hydroxy-2-phenylacrylonitrile

Cat. No.: B7884630 Get Quote

In-depth Technical Guide: 3-Hydroxy-2-
phenylacrylonitrile
Audience: Researchers, scientists, and drug development professionals.

This guide provides core technical data on 3-Hydroxy-2-phenylacrylonitrile, a compound of

interest in organic synthesis and pharmaceutical research.

Core Molecular Data
The fundamental molecular properties of 3-Hydroxy-2-phenylacrylonitrile are summarized

below. This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value

Molecular Formula C₉H₇NO[1][2]

Molecular Weight 145.16 g/mol [1][2][3]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical name, its

empirical formula, and its calculated molecular weight.
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3-Hydroxy-2-phenylacrylonitrile

Molecular Formula
C₉H₇NO

Molecular Weight
145.16 g/mol

Calculated From

Click to download full resolution via product page

Core properties of 3-Hydroxy-2-phenylacrylonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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